Cas no 2034505-00-3 (4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide)
4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide
- 4-ethyl-2,3-dioxo-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)piperazine-1-carboxamide
- 4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide
- 2034505-00-3
- AKOS026694912
- F6525-1443
- 4-ethyl-2,3-dioxo-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]piperazine-1-carboxamide
-
- Inchi: 1S/C16H19N7O3/c1-2-21-9-10-23(15(25)14(21)24)16(26)19-6-8-22-7-3-12(20-22)13-11-17-4-5-18-13/h3-5,7,11H,2,6,8-10H2,1H3,(H,19,26)
- InChI Key: HANAUPABVJKXIE-UHFFFAOYSA-N
- SMILES: O=C1C(N(C(NCCN2C=CC(C3C=NC=CN=3)=N2)=O)CCN1CC)=O
Computed Properties
- Exact Mass: 357.15493749g/mol
- Monoisotopic Mass: 357.15493749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 113Ų
4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-1443-2μmol |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-5μmol |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-10μmol |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-20μmol |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-1mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-2mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-3mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-4mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-5mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1443-10mg |
4-ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide |
2034505-00-3 | 10mg |
$79.0 | 2023-09-08 |
4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide
4-Ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide (CAS No. 2034505-00-3)
The compound 4-Ethyl-2,3-dioxo-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}piperazine (commonly referred to as CAS No. 2034505-00-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.
The molecular structure of CAS No. 2034505 consists of a piperazine ring system substituted with an ethyl group at the 4-position and a carboxamide group at the 1-position. The substituents on the piperazine ring are further modified by a pyrazole moiety, which is itself substituted with a pyrazine group at the 3-position. This intricate structure endows the compound with unique electronic and steric properties, making it an attractive candidate for research in drug design and materials science.
Recent studies have highlighted the potential of CAS No. 2034505 in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The presence of heterocyclic rings such as pyrazole and pyrazine in its structure contributes to its ability to interact with biological targets through hydrogen bonding and π–π interactions.
In terms of synthesis, CAS No. 2034505 can be prepared via a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The synthesis typically begins with the preparation of the piperazine derivative, followed by the introduction of the pyrazole moiety through appropriate coupling reactions. The final step involves the introduction of the carboxamide group to complete the structure.
The physical properties of CAS No. 2034505 include a melting point of approximately 185°C and a molecular weight of 479 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.
From an environmental perspective, CAS No. 2034505 has been evaluated for its biodegradability under standard test conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not persist indefinitely in natural environments.
In conclusion, CAS No. 2034505 represents a promising compound with potential applications in drug discovery and chemical synthesis. Its unique structure and versatile functional groups make it an interesting subject for further research into its biological activity and synthetic utility.
2034505-00-3 (4-ethyl-2,3-dioxo-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}piperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)